Cas no 2022829-35-0 (3-bromo-1-methyl-1H-pyrazole-5-carboximidamide)
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide
- EN300-1916257
- 2022829-35-0
-
- Inchi: 1S/C5H7BrN4/c1-10-3(5(7)8)2-4(6)9-10/h2H,1H3,(H3,7,8)
- InChI Key: SBWLVVNMSABROK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=N)N)N(C)N=1
Computed Properties
- Exact Mass: 201.98541g/mol
- Monoisotopic Mass: 201.98541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 67.7Ų
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1916257-0.05g |
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide |
2022829-35-0 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1916257-0.1g |
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide |
2022829-35-0 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1916257-0.25g |
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide |
2022829-35-0 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1916257-0.5g |
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide |
2022829-35-0 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1916257-1.0g |
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide |
2022829-35-0 | 1g |
$2068.0 | 2023-05-31 | ||
| Enamine | EN300-1916257-2.5g |
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide |
2022829-35-0 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1916257-5.0g |
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide |
2022829-35-0 | 5g |
$5995.0 | 2023-05-31 | ||
| Enamine | EN300-1916257-10.0g |
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide |
2022829-35-0 | 10g |
$8889.0 | 2023-05-31 | ||
| Enamine | EN300-1916257-1g |
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide |
2022829-35-0 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1916257-5g |
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide |
2022829-35-0 | 5g |
$2443.0 | 2023-09-17 |
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide
Comprehensive Guide to 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide (CAS No. 2022829-35-0): Properties, Applications, and Market Insights
3-bromo-1-methyl-1H-pyrazole-5-carboximidamide (CAS No. 2022829-35-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure combining a bromine substituent and a carboximidamide functional group, making it valuable for various synthetic applications. With the growing demand for novel drug intermediates and crop protection agents, this compound has become increasingly relevant in modern chemical research.
The molecular formula of 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide is C5H7BrN4, with a molecular weight of 203.04 g/mol. Its structural features include a pyrazole core substituted at the 1-position with a methyl group and at the 3-position with bromine, while the 5-position bears the carboximidamide moiety. This arrangement contributes to its reactivity and makes it a versatile building block in medicinal chemistry and material science applications.
Recent trends in drug discovery have highlighted the importance of nitrogen-containing heterocycles like 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide. Pharmaceutical researchers are particularly interested in its potential as a precursor for kinase inhibitors and antimicrobial agents. The compound's ability to participate in various cross-coupling reactions makes it valuable for creating diverse molecular architectures, addressing current challenges in targeted therapy development.
In the agrochemical sector, pyrazole derivatives have shown remarkable potential as pesticide intermediates. The presence of both bromine and carboximidamide groups in 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide offers multiple sites for structural modification, enabling the development of new crop protection agents with improved efficacy and environmental profiles. This aligns with the growing demand for sustainable agriculture solutions and green chemistry approaches.
The synthesis of 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide typically involves multi-step procedures starting from commercially available pyrazole precursors. Modern flow chemistry techniques have improved the efficiency of its production, addressing common questions about scale-up challenges and process optimization in fine chemical manufacturing. These advancements contribute to more consistent quality and better batch-to-batch reproducibility.
From a regulatory perspective, 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers should consult safety data sheets and implement appropriate risk mitigation measures when working with this compound. The growing emphasis on laboratory safety culture makes this an important consideration for potential users.
The global market for specialty pyrazole derivatives like 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide has shown steady growth, driven by increasing R&D investments in pharmaceutical innovation and agrochemical development. Market analysts project continued expansion, particularly in regions with strong life sciences sectors and contract research organizations. This growth reflects broader trends in custom synthesis and building block chemistry.
Quality control of 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications, addressing common concerns about impurity profiles and structural characterization. The integration of quality by design principles has further enhanced production standards in recent years.
Looking ahead, 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide is poised to play an important role in emerging areas of chemical research. Its applications in metal-organic frameworks (MOFs) and catalysis are currently being explored, potentially opening new avenues in materials science and green chemistry. These developments align with current scientific priorities focused on sustainable technologies and functional materials.
For researchers considering 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide for their projects, it's essential to evaluate structure-activity relationships and synthetic accessibility early in the planning process. The compound's versatility makes it suitable for various lead optimization strategies, though proper molecular modeling and property prediction can help maximize its potential. These considerations are particularly relevant in today's competitive drug discovery landscape.
In conclusion, 3-bromo-1-methyl-1H-pyrazole-5-carboximidamide (CAS No. 2022829-35-0) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic utility continue to attract interest from researchers working on innovative therapeutic agents, advanced materials, and sustainable agricultural solutions. As chemical research evolves, this compound is likely to maintain its relevance in addressing current and future scientific challenges.
2022829-35-0 (3-bromo-1-methyl-1H-pyrazole-5-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)